Cas no 1806031-00-4 (3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806031-00-4
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4845494
• Update Time: 2025-05-20

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H5BrF2N2/c9-3-5-1-2-6(4-12)13-7(5)8(10)11/h1-2,8H,3H2
• InChI Key： LCLMVLZTWUFRTE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine

Comprehensive Overview of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine (CAS No. 1806031-00-4)

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine (CAS No. 1806031-00-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical building block in the synthesis of advanced small molecule drugs and crop protection agents. Its molecular structure, featuring a pyridine core with cyano and halogenated substituents, enables versatile reactivity, making it a valuable asset in modern medicinal chemistry.

The growing demand for 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine is closely tied to the rise of precision medicine and sustainable agriculture. Researchers are increasingly exploring its potential in designing targeted therapies for diseases such as cancer and neurodegenerative disorders, where fluorinated compounds play a pivotal role due to their enhanced bioavailability and metabolic stability. Additionally, its application in agrochemical formulations aligns with the global push for eco-friendly pesticides that minimize environmental impact while maximizing efficacy.

One of the most frequently asked questions about CAS No. 1806031-00-4 revolves around its synthetic routes and scalability. Recent advancements in catalytic bromination and fluorination techniques have streamlined its production, addressing challenges related to regioselectivity and yield optimization. Industry experts highlight its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, which are essential for constructing complex biologically active molecules.

From an SEO perspective, searches for "3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine supplier" and "CAS 1806031-00-4 price" have surged, reflecting its commercial relevance. Meanwhile, academic queries like "mechanism of difluoromethylation" and "cyano-pyridine derivatives in drug discovery" underscore its scientific appeal. This dual demand underscores the compound's bridging role between industrial applications and cutting-edge research.

In conclusion, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine exemplifies the convergence of chemical innovation and practical utility. Its multifaceted applications—from enabling next-generation therapeutics to supporting green chemistry initiatives—position it as a compound of enduring significance. As AI-driven molecular design and high-throughput screening technologies evolve, the importance of such highly functionalized intermediates will only continue to grow.